Cas no 45842-68-0 (1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-)

1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)- structure
45842-68-0 structure
Product Name:1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-
CAS No:45842-68-0
MF:C10H19N
MW:153.26456284523
CID:2692678
Update Time:2023-08-07

1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-propan-2-yl-1-azabicyclo[2.2.2]octane
    • 1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-
    • Q Pr-i
    • 1-Azabicyclo[2.2.2]octane,4-(1-methylethyl)-
    • Inchi: 1S/C10H19N/c1-9(2)10-3-6-11(7-4-10)8-5-10/h9H,3-8H2,1-2H3
    • InChI Key: LWTAOQAZHABQRV-UHFFFAOYSA-N
    • SMILES: N12CCC(C(C)C)(CC1)CC2

Computed Properties

  • Exact Mass: 153.152
  • Monoisotopic Mass: 153.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: 0.93
  • Boiling Point: 185.1°C at 760 mmHg
  • Flash Point: 58.3°C
  • Refractive Index: 1.498
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